Cas no 112683-61-1 (1-(benzenesulfonyl)-3-methylbutan-2-one)

1-(benzenesulfonyl)-3-methylbutan-2-one structure
112683-61-1 structure
Product name:1-(benzenesulfonyl)-3-methylbutan-2-one
CAS No:112683-61-1
MF:C11H14O3S
MW:226.292
CID:2609327
PubChem ID:13979945

1-(benzenesulfonyl)-3-methylbutan-2-one Chemical and Physical Properties

Names and Identifiers

    • 1-(benzenesulfonyl)-3-methylbutan-2-one
    • 2-Butanone, 3-methyl-1-(phenylsulfonyl)-
    • 112683-61-1
    • DTXCID90504502
    • DTXSID10553719
    • AKOS017949246
    • SCHEMBL12548333
    • 1-(Benzenesulfonyl)-3-methylbutan-2-one
    • 3-methyl-1-(phenylsulfonyl)butan-2-one
    • Inchi: InChI=1S/C11H14O3S/c1-9(2)11(12)8-15(13,14)10-6-4-3-5-7-10/h3-7,9H,8H2,1-2H3
    • InChI Key: WRJYWIFGSQRUGJ-UHFFFAOYSA-N

Computed Properties

  • Exact Mass: 226.06636548Da
  • Monoisotopic Mass: 226.06636548Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 4
  • Complexity: 305
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 59.6Ų
  • XLogP3: 2

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